Cas no 90213-05-1 (Urea, N-(2-chloroethyl)-N'-[2-[(triphenylmethyl)thio]ethyl]-)

• Product name: Urea, N-(2-chloroethyl)-N'-[2-[(triphenylmethyl)thio]ethyl]-
• CAS No: 90213-05-1
• MF: C₂₄H₂₅ClN₂OS
• MW: 424.986103773117
• CID: 791765
• PubChem ID: 13273156

Urea, N-(2-chloroethyl)-N'-[2-[(triphenylmethyl)thio]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(2-chloroethyl)-N'-[2-[(triphenylmethyl)thio]ethyl]-
• 1-(2-chloroethyl)-3-(2-tritylsulfanylethyl)urea
• DTXSID20533880
• N-(2-Chloroethyl)-N'-{2-[(triphenylmethyl)sulfanyl]ethyl}urea
• 90213-05-1

• Inchi： InChI=1S/C24H25ClN2OS/c25-16-17-26-23(28)27-18-19-29-24(20-10-4-1-5-11-20,21-12-6-2-7-13-21)22-14-8-3-9-15-22/h1-15H,16-19H2,(H2,26,27,28)
• InChI Key： FLNLULDZRONYPM-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)SCCNC(=O)NCCCl

Computed Properties

• Exact Mass: 424.1376123g/mol
• Monoisotopic Mass: 424.1376123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 66.4Ų